2-nitro-N-phenyl-4-(trifluoromethyl)aniline
Overview
Description
2-nitro-N-phenyl-4-(trifluoromethyl)aniline, also known as NTFPA, is a chemical compound that is widely used in scientific research. It belongs to the class of nitroanilines and is known for its unique properties that make it an ideal candidate for various laboratory experiments.
Scientific Research Applications
Antibacterial Activity
4-(Trifluoromethyl)aniline: derivatives have been synthesized and evaluated for their antibacterial activity . Among these, 5-Nitro-N-(4-(N-(2-(trifluoromethyl)phenyl)sulfamoyl)phenyl)furan-2-carboxamide (6b) demonstrated the highest antibacterial activity. Researchers have explored the potential of this compound in combating bacterial infections.
Synthetic Building Block
As a versatile synthetic building block, 4-(trifluoromethyl)aniline serves as a precursor in various chemical syntheses. Its reactivity allows for the construction of more complex molecules, making it valuable in organic synthesis .
Monoazo Dyes
4-Nitro-2-(trifluoromethyl)aniline: participates in diazotization reactions and coupling processes. Specifically, it has been employed in the synthesis of monoazo dyes, which find applications in textiles, printing, and coloring .
Photodecomposition Product
2-Nitro-4-(trifluoromethyl)phenol: is a major product resulting from the solution-phase photodecomposition of fluorodifen. Researchers have studied its formation and properties, particularly in the context of herbicide degradation .
Medicinal Chemistry
Sulfonamide derivatives, including those containing the trifluoromethyl group, play a crucial role in medicinal chemistry. These compounds exhibit diverse activities such as antitumor, antimicrobial, antifungal, and anti-inflammatory effects. Researchers continue to explore novel sulfonamide-based drug candidates .
Drug Intermediates
The trifluoromethyl group has been incorporated into drug intermediates, contributing to the development of pharmaceutical compounds. Researchers have designed libraries of biologically active molecules, aiming to discover potential drugs and therapeutic agents .
properties
IUPAC Name |
2-nitro-N-phenyl-4-(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F3N2O2/c14-13(15,16)9-6-7-11(12(8-9)18(19)20)17-10-4-2-1-3-5-10/h1-8,17H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIVVNRWRRMVFLI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30382664 |
Source
|
| Record name | 2-nitro-N-phenyl-4-(trifluoromethyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30382664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-nitro-N-phenyl-4-(trifluoromethyl)aniline | |
CAS RN |
2715-01-7 |
Source
|
| Record name | 2-nitro-N-phenyl-4-(trifluoromethyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30382664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
